Cas no 104216-50-4 (2-(4-methoxy-3,5-dimethylphenyl)acetic acid)

2-(4-Methoxy-3,5-dimethylphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by its methoxy and dimethyl functional groups at the 4, 3, and 5 positions of the phenyl ring. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound exhibits favorable stability and reactivity, making it suitable for further functionalization or coupling reactions. Its well-defined aromatic substitution pattern allows for precise control in synthetic pathways, contributing to its role in the development of bioactive molecules. The acid functionality provides a versatile handle for derivatization, enabling its use in amide or ester formation.

2-(4-methoxy-3,5-dimethylphenyl)acetic acid structure

104216-50-4 structure

Product Name:2-(4-methoxy-3,5-dimethylphenyl)acetic acid

CAS No:104216-50-4

MF:C₁₁H₁₄O₃

MW:194.227063655853

CID:3111748

PubChem ID:4234727

Update Time:2025-05-27

2-(4-methoxy-3,5-dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (4-Methoxy-3,5-dimethylphenyl)acetic acid
- 2-(4-methoxy-3,5-dimethylphenyl)acetic acid
- 3,5-Dimethyl-4-methoxyphenylacetic acid
- AKOS002392954
- DB-216442
- SCHEMBL287411
- STK891556
- 104216-50-4
- 2-(4-methoxy-3,5-dimethyl-phenyl)acetic Acid
- CS-0279433
- EN300-1848934
- BBL020350
- (4-methoxy-3,5-dimethylphenyl)aceticacid
- Inchi： 1S/C11H14O3/c1-7-4-9(6-10(12)13)5-8(2)11(7)14-3/h4-5H,6H2,1-3H3,(H,12,13)
- InChI Key： MSFCUVPXQKJUPH-UHFFFAOYSA-N
- SMILES： O(C)C1C(C)=CC(CC(=O)O)=CC=1C

Computed Properties

Exact Mass: 194.094294304Da
Monoisotopic Mass: 194.094294304Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 46.5Å²

2-(4-methoxy-3,5-dimethylphenyl)acetic acid Pricemore >>

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